2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid

• IUPAC Name: 4-(3,4-dimethylphenyl)-2,2-dimethyl-4-oxobutanoic acid
• InChI: InChI=1S/C14H18O3/c1-9-5-6-11(7-10(9)2)12(15)8-14(3,4)13(16)17/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key: FSPTXYPFFOVVPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)CC(C)(C)C(=O)O)C
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol

Description

The description of a chemical compound includes its molecular formula, structural formula, and IUPAC name. The molecular formula tells you how many atoms of each element are in a compound. The structural formula shows how the atoms are arranged and bonded together in a molecular formula of a compound.

Synthesis Analysis

This involves the study of how the compound is synthesized. This can include the raw materials used, the reaction conditions, and the yield of the compound.

Molecular Structure Analysis

This involves the use of various spectroscopic methods (like IR, NMR, Mass spectroscopy) to determine the structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions.

Physical And Chemical Properties Analysis

This involves the study of the physical and chemical properties of the compound like melting point, boiling point, solubility, reactivity, etc.

Scientific Research Applications

• Synthesis of Coumarin Heterocycles

  • Application : The compound could potentially be used in the synthesis of coumarin heterocycles, which are valuable in biological and pharmaceutical applications.
  • Method : The synthesis of these heterocycles often involves multicomponent condensation.
  • Results : The review includes recent research in synthesis methods of coumarin systems, investigating their biological properties.

• Molecular Studies

  • Application : The compound, with a molecular weight of 128.1690, could be used in molecular studies.
  • Method : The methods of application or experimental procedures would depend on the specific study being conducted.
  • Results : The outcomes would also depend on the specific study, but could include a better understanding of the compound’s properties.

• Multicomponent Condensation

  • Application : The compound could potentially be used in multicomponent condensation.
  • Method : The method involves the initial interaction of starting materials in MeCN and the final formation of furylacetic acid moiety.
  • Results : The results of this method are not specified in the source.

Safety And Hazards

This involves studying the safety measures that need to be taken while handling the compound and the possible hazards it could pose to health and the environment.

Future Directions

This involves hypothesizing future applications of the compound based on its properties and current uses.

I hope this general guide is helpful to you. If you have a different compound or a more specific question, feel free to ask!